ML-309 (hydrochloride)
ML-309 (hydrochloride)
Brand Name:
Vulcanchem
CAS No.:
1355327-02-4
VCID:
VC0163092
InChI:
InChI=1S/C29H29FN4O2.ClH/c1-20-9-2-5-14-24(20)28(29(36)32-22-11-3-4-12-22)34(23-13-8-10-21(30)17-23)27(35)18-33-19-31-25-15-6-7-16-26(25)33;/h2,5-10,13-17,19,22,28H,3-4,11-12,18H2,1H3,(H,32,36);1H
SMILES:
CC1=CC=CC=C1C(C(=O)NC2CCCC2)N(C3=CC(=CC=C3)F)C(=O)CN4C=NC5=CC=CC=C54.Cl
Molecular Formula:
C29H30ClFN4O2
Molecular Weight:
521.033
ML-309 (hydrochloride)
CAS No.: 1355327-02-4
Reference Standards
VCID: VC0163092
Molecular Formula: C29H30ClFN4O2
Molecular Weight: 521.033
CAS No. | 1355327-02-4 |
---|---|
Product Name | ML-309 (hydrochloride) |
Molecular Formula | C29H30ClFN4O2 |
Molecular Weight | 521.033 |
IUPAC Name | 2-(N-[2-(benzimidazol-1-yl)acetyl]-3-fluoroanilino)-N-cyclopentyl-2-(2-methylphenyl)acetamide;hydrochloride |
Standard InChI | InChI=1S/C29H29FN4O2.ClH/c1-20-9-2-5-14-24(20)28(29(36)32-22-11-3-4-12-22)34(23-13-8-10-21(30)17-23)27(35)18-33-19-31-25-15-6-7-16-26(25)33;/h2,5-10,13-17,19,22,28H,3-4,11-12,18H2,1H3,(H,32,36);1H |
Standard InChIKey | HYSMHAMFRFTZMP-UHFFFAOYSA-N |
SMILES | CC1=CC=CC=C1C(C(=O)NC2CCCC2)N(C3=CC(=CC=C3)F)C(=O)CN4C=NC5=CC=CC=C54.Cl |
Synonyms | N-[2-(cyclopentylamino)-1-(2-methylphenyl)-2-oxoethyl]-N-(3-fluorophenyl)-1H-benzimidazole-1-acetamide, monohydrochloride |
PubChem Compound | 71299431 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume